Ethyl 6-ethylpicolinate
Overview
Description
Ethyl 6-ethylpicolinate is a chemical compound that belongs to the class of pyridine derivatives. This compound is widely used in scientific research for its various applications in the field of organic chemistry, biochemistry, and pharmacology. This compound is synthesized through a multistep process that involves the reaction of different reagents.
Mechanism of Action
The mechanism of action of Ethyl 6-ethylpicolinate is not well understood. However, it is believed to act as a ligand and form coordination complexes with metal ions. These complexes have various applications in the field of catalysis and coordination chemistry.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well established. However, it is believed to have low toxicity and is not harmful to human health.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 6-ethylpicolinate in lab experiments are its low toxicity, high stability, and versatility in organic synthesis. However, its limitations include its high cost and the multistep process involved in its synthesis.
Future Directions
There are several future directions for the use of Ethyl 6-ethylpicolinate in scientific research. One direction is the development of new synthetic methods that are more efficient and cost-effective. Another direction is the exploration of its potential applications in the field of pharmacology, biochemistry, and organic chemistry. Further studies are needed to establish the mechanism of action and the biochemical and physiological effects of this compound.
Scientific Research Applications
Ethyl 6-ethylpicolinate is widely used in scientific research for its various applications. It is used as a building block in the synthesis of various organic compounds. It is also used as a ligand in coordination chemistry and catalysis. This compound is used as a precursor in the synthesis of various pyridine derivatives, which have applications in the field of pharmacology, biochemistry, and organic chemistry.
properties
IUPAC Name |
ethyl 6-ethylpyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-3-8-6-5-7-9(11-8)10(12)13-4-2/h5-7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRJCFLQYJFNQKU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=CC=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80440682 |
Source
|
| Record name | Ethyl 6-ethylpicolinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80440682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41337-78-4 |
Source
|
| Record name | Ethyl 6-ethylpicolinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80440682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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